N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide

• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C18H20ClNO3/c1-4-22-16-9-7-13(10-17(16)23-5-2)18(21)20-14-8-6-12(3)15(19)11-14/h6-11H,4-5H2,1-3H3,(H,20,21)
• InChI Key: ZYYCOESSKDMMML-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)C)Cl)OCC

Description

N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide, also known as CDMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, cancer, and viral replication. N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines and chemokines. In addition, N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been shown to inhibit the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. In addition, N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been found to induce apoptosis in cancer cells and inhibit tumor growth. Furthermore, N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been shown to inhibit the replication of viruses such as HIV and HCV.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has several advantages for lab experiments, including its high purity and stability. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide. One direction is to further investigate its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore its anti-cancer properties and its potential use in the treatment of various types of cancer. Furthermore, there is a need to investigate its anti-viral properties and its potential use in the treatment of viral infections such as HIV and HCV.

Synthesis Methods

N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 3-chloro-4-methylphenylamine with 3,4-diethoxybenzoyl chloride in the presence of a suitable base. The resulting product is then purified through column chromatography to obtain pure N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Furthermore, N-(3-chloro-4-methylphenyl)-3,4-diethoxybenzamide has been found to have anti-viral properties by inhibiting the replication of viruses such as HIV and HCV.